n-propyl-N-4-pyridylsulphonamide

• Molecular Formula: C8H12N2O2S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: N-pyridin-4-ylpropane-1-sulfonamide
• InChI: InChI=1S/C8H12N2O2S/c1-2-7-13(11,12)10-8-3-5-9-6-4-8/h3-6H,2,7H2,1H3,(H,9,10)
• InChI Key: ZWOMUEDWPMKTLP-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)NC1=CC=NC=C1

Description

N-propyl-N-4-pyridylsulphonamide is a useful research compound. Its molecular formula is C8H12N2O2S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

47.6 g of 4-aminopyridine (0.506 mol) and 70.0 ml of triethylamine (51.1 g, 0.506 mol) were dissolved at 50° C. in 500 ml of THF. Likewise at 50° C., 57.3 ml of n-propanesulphonyl chloride (72.2 g, 0.506 mol) were added dropwise to this solution over the course of 1 h. After 19 h of stirring at 50° C. the reaction mixture was diluted with 500 ml of methylene chloride and extracted once with 500 ml of 1 N NaOH. The aqueous phase was adjusted to a pH of 5-6 with concentrated HCl, 100 ml of ethanol were added and then the mixture was extracted 5 times with 200 ml of methylene chloride. These organic phases were dried over magnesium sulphate and then the methylene chloride was removed by distillation. The 74 g of crude product obtained were recrystallized from acetonitrile. This gave 20.8 g of clean product. The constitution of the compound was verified by NMR spectroscopy.